Cas no 121318-11-4 (Cyclohexanecarboxylicacid, 4-ethynyl-)

• Product Name: Cyclohexanecarboxylicacid, 4-ethynyl-
• CAS No: 121318-11-4
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 104755
• PubChem ID: 19373388
• Update Time: 2025-04-18

Cyclohexanecarboxylicacid, 4-ethynyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 4-ethynyl-
• Cyclohexanecarboxylic acid, 4-ethynyl- (9CI)
• 4-ethynyl-cyclohexanecarboxylic acid
• AKOS026716036
• 4-ETHYNYLCYCLOHEXANE-1-CARBOXYLIC ACID
• trans-4-ethynylcyclohexanecarboxylic acid
• trans-4-ethynylcyclohexane-1-carboxylic acid
• CS-0373248
• MEIIVHFURPCEPQ-UHFFFAOYSA-N
• 4-Ethynylcyclohexanecarboxylic acid
• EN300-768668
• Cyclohexanecarboxylic acid,4-ethynyl-(9ci)
• AKOS040804848
• (1s,4s)-4-ethynylcyclohexane-1-carboxylic acid
• 121318-11-4
• F2147-2819
• (1r,4r)-4-ethynylcyclohexane-1-carboxylic acid
• SCHEMBL10991251
• SCHEMBL848907
• MEIIVHFURPCEPQ-ZKCHVHJHSA-N
• 88075-27-8

• Inchi： 1S/C9H12O2/c1-2-7-3-5-8(6-4-7)9(10)11/h1,7-8H,3-6H2,(H,10,11)
• InChI Key： MEIIVHFURPCEPQ-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C#C)CC1)=O

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids